Cas no 1155053-93-2 (1-5-(thiophen-2-yl)-1H-imidazol-2-ylethan-1-amine)

• Product Name: 1-5-(thiophen-2-yl)-1H-imidazol-2-ylethan-1-amine
• CAS No: 1155053-93-2
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• MDL: MFCD12105029
• CID: 5157114
• PubChem ID: 43649863
• Update Time: 2025-06-12

1-5-(thiophen-2-yl)-1H-imidazol-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanamine, α-methyl-5-(2-thienyl)-
• 1-(5-(Thiophen-2-yl)-1h-imidazol-2-yl)ethan-1-amine
• 1-5-(thiophen-2-yl)-1H-imidazol-2-ylethan-1-amine

• MDL： MFCD12105029
• Inchi： 1S/C9H11N3S/c1-6(10)9-11-5-7(12-9)8-3-2-4-13-8/h2-6H,10H2,1H3,(H,11,12)
• InChI Key： RFQVVAYHGAEIQM-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C2SC=CC=2)N1)(N)C

Additional information on 1-5-(thiophen-2-yl)-1H-imidazol-2-ylethan-1-amine

1-5-(Thiophen-2-yl)-1H-imidazol-2-ylethan-1-amine (CAS No. 1155053-93-2): A Comprehensive Overview

1-5-(Thiophen-2-yl)-1H-imidazol-2-ylethan-1-amine (CAS No. 1155053-93-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential therapeutic uses of this compound.

Chemical Structure and Properties

1-5-(Thiophen-2-yl)-1H-imidazol-2-ylethan-1-amine is a heterocyclic compound that combines the thiophene and imidazole moieties through an ethylamine linker. The thiophene ring, a five-membered aromatic ring containing sulfur, imparts unique electronic and steric properties to the molecule. The imidazole ring, on the other hand, is a five-membered heterocyclic aromatic ring with two nitrogen atoms, which is known for its ability to form hydrogen bonds and coordinate with metal ions. The ethylamine linker provides flexibility and enhances the compound's solubility and bioavailability.

The molecular formula of 1-5-(Thiophen-2-yl)-1H-imidazol-2-ylethan-1-amine is C₁₀H₁₃N₃S, with a molecular weight of 207.30 g/mol. The compound is typically synthesized through a multi-step process involving the coupling of thiophene and imidazole derivatives followed by functionalization of the ethylamine linker. The exact synthetic route can vary depending on the specific starting materials and reaction conditions used.

Synthesis Methods

The synthesis of 1-5-(Thiophen-2-yl)-1H-imidazol-2-ylethan-1-amine has been reported in several studies, each highlighting different approaches to achieve high yields and purity. One common method involves the reaction of 2-bromothiophene with an imidazole derivative in the presence of a palladium catalyst to form the thiophene-imidazole intermediate. This intermediate is then coupled with an ethylamine derivative using standard coupling reagents such as EDCI or HATU.

An alternative approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. In this method, the reactants are mixed in a microwave-compatible solvent and irradiated at high temperatures for a short duration. This technique not only enhances the efficiency of the synthesis but also reduces the formation of side products.

Biological Activities

1-5-(Thiophen-2-yl)-1H-imidazol-2-ylethan-1-amine has been extensively studied for its biological activities, particularly its potential as an inhibitor of various enzymes and receptors involved in disease pathways. One notable application is its use as an inhibitor of monoamine oxidase (MAO), an enzyme that degrades neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, this compound can potentially alleviate symptoms associated with depression and anxiety disorders.

In addition to its MAO-inhibiting properties, 1-5-(Thiophen-2-yl)-1H-imidazol-2-yethanamine has also shown promise as an antagonist of serotonin receptors (5-HT receptors). Serotonin receptors play a crucial role in regulating mood, sleep, appetite, and other physiological functions. By modulating these receptors, this compound may have therapeutic potential in treating conditions such as insomnia and eating disorders.

Potential Therapeutic Uses

The diverse biological activities of 1-5-(Thiophen-2-y)-1H-imidazol-yethanamine make it a promising candidate for various therapeutic applications. In preclinical studies, this compound has demonstrated efficacy in animal models of depression and anxiety disorders. For example, administration of this compound led to significant reductions in depressive-like behaviors in mice subjected to chronic stress paradigms.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Thiophen-2-yl)-1H-imidazol-2-ylethan-1-amine in human subjects with mood disorders. Preliminary results from these trials have been encouraging, with patients reporting improvements in mood and reduced anxiety levels without significant side effects.

Beyond mood disorders, there is growing interest in exploring the potential of this compound for other therapeutic applications. For instance, its ability to modulate serotonin receptors may make it useful in treating sleep disorders such as insomnia. Additionally, its MAO-inhibiting properties could be beneficial in managing symptoms associated with neurodegenerative diseases like Parkinson's disease.

Conclusion

In conclusion, 1-(Thiophen-2-yl)-1H-imidazol-2-ylethan-1-amine (CAS No. 1155053-93) is a promising compound with a wide range of biological activities that make it suitable for various therapeutic applications. Its unique chemical structure combines the beneficial properties of thiophene and imidazole moieties, making it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical science.